Cas no 1815591-96-8 (tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate
• CAS No: 1815591-96-8
• MDL: MFCD31652347
• CID: 4618617
• Update Time: 2025-05-22

tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate

• MDL： MFCD31652347

Additional information on tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate

tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate

The compound tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate (CAS No. 1815591-96-8) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The structure of this molecule includes a piperidine ring substituted with a cyano group, an amino group linked to a methoxycarbonylphenyl moiety, and a tert-butyl ester group. These functional groups contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The cyano group in this compound is known to enhance the stability and bioavailability of molecules, while the amino group can act as a hydrogen bond donor, potentially improving its binding affinity to target proteins. The methoxycarbonylphenyl moiety introduces additional hydrophobicity and aromaticity, which are critical for molecular recognition and selectivity.

One of the most promising applications of this compound lies in its potential as a building block for more complex bioactive molecules. Researchers have explored the use of similar piperidine derivatives in the design of anticancer agents, where their ability to modulate key cellular pathways has shown significant promise. For instance, studies have demonstrated that certain piperidine-based compounds can inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation and tumor progression.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. The combination of hydrophilic and hydrophobic groups in its structure makes it an interesting candidate for the development of amphiphilic materials, which are essential for applications such as drug delivery systems and self-assembling nanostructures.

From a synthetic perspective, the preparation of tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. The use of tert-butyl groups as protecting agents during synthesis ensures the stability and purity of intermediate products, making this compound relatively straightforward to synthesize on a laboratory scale.

Moreover, computational studies have provided valuable insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits favorable electronic characteristics, such as low energy gaps between HOMO and LUMO levels, which suggest potential applications in optoelectronic materials. These findings underscore the versatility of this compound across multiple scientific disciplines.

In conclusion, tert-butyl 4-cyano-4-((4-(methoxycarbonyl)phenyl)amino)piperidine-1-carboxylate (CAS No. 1815591-96-8) is a multifaceted organic molecule with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development in various fields.